Cas no 2138103-93-0 ((3-methylcyclobutyl)methylhydrazine hydrochloride)

• Product Name: (3-methylcyclobutyl)methylhydrazine hydrochloride
• CAS No: 2138103-93-0
• CID: 4640684
• PubChem ID: 132353705
• Update Time: 2025-07-15

(3-methylcyclobutyl)methylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-methylcyclobutyl)methyl]hydrazine hydrochloride
• (3-methylcyclobutyl)methylhydrazine hydrochloride

Additional information on (3-methylcyclobutyl)methylhydrazine hydrochloride

Introduction to (3-methylcyclobutyl)methylhydrazine hydrochloride (CAS No. 2138103-93-0)

(3-methylcyclobutyl)methylhydrazine hydrochloride, with the CAS number 2138103-93-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazine derivative features a unique structural motif, combining a cyclobutyl ring substituted with a methyl group at the third position and a methylhydrazine moiety, all presented in its hydrochloride salt form. The compound's distinct structural characteristics make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride molecule exhibits a high degree of steric hindrance due to its cyclic structure, which can influence its reactivity and binding affinity in biological systems. This steric environment is crucial for designing molecules that interact selectively with biological targets, making it an attractive scaffold for drug development. Recent studies have highlighted its potential in modulating enzyme activity and interacting with protein receptors, which are key steps in developing novel therapeutic agents.

In the realm of medicinal chemistry, the< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride scaffold has been explored for its ability to serve as a precursor in the synthesis of heterocyclic compounds. These heterocycles are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclobutyl moiety introduces rigidity to the molecule, which can enhance binding stability to biological targets. This rigidity is particularly advantageous in designing small-molecule inhibitors that require precise spatial orientation to exert their effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride molecule's interactions with biological targets. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors, suggesting its potential as a lead compound in drug discovery programs. The hydrochloride salt form enhances solubility and stability, making it more amenable for further chemical modifications and biological evaluations.

The synthesis of< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of 3-methylcyclobutanol, which undergoes oxidation to yield 3-methylcyclobutyric acid. Subsequent reduction followed by hydrazination introduces the methylhydrazine moiety. The final step involves salt formation with hydrochloric acid, resulting in the desired product. This synthetic route underscores the compound's versatility as a building block in organic synthesis.

In drug discovery pipelines, the< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride scaffold has been utilized to develop novel compounds targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. The cyclobutyl ring's steric environment is believed to enhance binding affinity to specific neurological targets, making it a promising candidate for further investigation.

The< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride molecule also finds applications in materials science, particularly in the development of functional polymers and coatings. Its unique structural features contribute to enhanced thermal stability and mechanical strength when incorporated into polymer matrices. These properties make it valuable for creating advanced materials that require high performance under challenging conditions.

Ongoing research continues to explore new applications for< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride. Innovations in synthetic methodologies are expanding its utility as a versatile intermediate in complex organic transformations. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are accelerating the discovery of novel derivatives with enhanced biological activity.

The future prospects of< strong> (3-methylcyclobutyl)methylhydrazine hydrochloride are promising, with potential applications spanning pharmaceuticals, materials science, and beyond. As research progresses, this compound is expected to play a pivotal role in developing next-generation therapeutics and advanced materials. Its unique structural attributes and synthetic flexibility position it as a cornerstone in modern chemical research.